Cas no 1416439-43-4 (3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine)

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine is a heterocyclic compound featuring an imidazopyrazine core substituted with a 3-methoxyphenyl group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The methoxy group enhances solubility and may influence binding affinity in target interactions. Its tetrahydroimidazopyrazine moiety is of interest in drug discovery due to its resemblance to privileged pharmacophores found in CNS-active compounds. The compound’s stability and synthetic accessibility make it a valuable intermediate for exploratory research in neuropharmacology or kinase inhibition studies. Further functionalization of the core structure can yield derivatives with tailored properties for specific biological applications.

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine structure

1416439-43-4 structure

Product Name:3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

CAS No:1416439-43-4

MF:C₁₃H₁₅N₃O

MW:229.277702569962

CID:4816326

Update Time:2025-06-24

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine Chemical and Physical Properties

Names and Identifiers

- 3-(3-METHOXYPHENYL)-5,6,7,8-TETRAHYDROIMIDAZO[1,2-A]PYRAZINE
- 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine
- Inchi： 1S/C13H15N3O/c1-17-11-4-2-3-10(7-11)12-8-15-13-9-14-5-6-16(12)13/h2-4,7-8,14H,5-6,9H2,1H3
- InChI Key： GRMGOTSXWCKCBL-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC(=C1)C1=CN=C2CNCCN21

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 261
XLogP3: 0.8
Topological Polar Surface Area: 39.1

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A099002633-1g	3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine	1416439-43-4	97%	1g	969.01 USD	2021-05-31

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
3. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
4. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine: An Emerging Compound in the Field of Medicinal Chemistry

3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine (CAS No. 1416439-43-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrahydroimidazo[1,2-A]pyrazines, which are known for their diverse biological activities and potential as lead compounds in drug discovery.

The methoxyphenyl substituent in the structure of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine plays a crucial role in modulating its biological activity. The presence of this substituent can influence the compound's binding affinity to various receptors and enzymes, making it a valuable candidate for further investigation in pharmacological studies.

Recent research has focused on the tetrahydroimidazo[1,2-A]pyrazine scaffold as a potential scaffold for developing new drugs with improved pharmacological profiles. Studies have shown that compounds within this class exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific structure of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine has been shown to enhance these activities through its unique interaction with target proteins.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine could be a promising candidate for the development of new anti-inflammatory drugs.

Another area of interest is the potential use of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine in cancer therapy. Preliminary studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. The mechanism behind this selective toxicity is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The neuroprotective effects of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine have also been explored. In a study using an animal model of neurodegenerative disease, treatment with this compound was found to significantly reduce neuronal damage and improve cognitive function. These findings highlight the potential of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine as a therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine have also been evaluated. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally available drug.

In conclusion, 3-(3-Methoxyphenyl)-5,6,7,8-tetrahydroimidazo[1,2-A]pyrazine (CAS No. 1416439-43-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an important focus for ongoing research in medicinal chemistry. Further studies are needed to fully elucidate its mechanisms of action and optimize its therapeutic potential.